3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride
Overview
Description
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride is a chemical compound that features a triazole ring, which is a five-membered ring containing three nitrogen atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride typically involves the reaction of aminoguanidine hydrochloride with succinic anhydride and various amines. The choice of amine and the sequence of reagent addition depend on the nucleophilicity of the amine. For example, aliphatic amines react via nucleophilic opening of the succinimide ring followed by recyclization of the triazole ring under microwave irradiation .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of microwave irradiation can be scaled up for industrial applications to enhance reaction rates and efficiency.
Chemical Reactions Analysis
Types of Reactions
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be performed to modify the triazole ring or other functional groups.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino group or the triazole ring.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and pH levels.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole N-oxides, while reduction can produce reduced triazole derivatives. Substitution reactions can introduce various functional groups onto the triazole ring or the amino group.
Scientific Research Applications
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride has several scientific research applications:
Mechanism of Action
The mechanism of action of 3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound can also modulate signaling pathways by interacting with receptors on cell surfaces.
Comparison with Similar Compounds
Similar Compounds
3-amino-1,2,4-triazole: A related compound that also features a triazole ring and is known for its use as a herbicide and enzyme inhibitor.
1H-1,2,4-triazol-3-amine: Another similar compound used in medicinal chemistry for the synthesis of various bioactive molecules.
Uniqueness
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid dihydrochloride is unique due to its specific structure, which allows for diverse chemical modifications and applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial applications.
Properties
CAS No. |
2703774-58-5 |
|---|---|
Molecular Formula |
C5H10Cl2N4O2 |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
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